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Compound of Interest

O-Benzyl Posaconazole-4-
Compound Name:
hydroxyphenyl-d4

Cat. No.: B12412611

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive information on the commercial availability of
posaconazole analytical standards, detailed experimental protocols for their use, and
visualizations of relevant biological and analytical workflows. This resource is intended to
support research, development, and quality control activities involving this critical antifungal
agent.

Commercial Availability of Posaconazole Analytical
Standards

The acquisition of high-purity, well-characterized analytical standards is fundamental to
achieving accurate and reproducible results in any research or clinical setting. Posaconazole
analytical standards are commercially available from a variety of reputable suppliers in different
formats to suit diverse analytical needs. These include neat powders, solutions in various
organic solvents, and stable isotope-labeled internal standards for mass spectrometry-based
guantification.

Below is a summary of commercially available posaconazole analytical standards from
prominent suppliers. Researchers are advised to consult the suppliers’ websites and
Certificates of Analysis (COA) for the most current and detailed information.
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Catalog
Supplier Product Name  Number Purity Format
(Example)
o Not specified,
Cerilliant (a . .
Certified 2.0 mg/mL in
brand of Posaconazole P-103
o ) Reference Methanol[1]
MilliporeSigma) .
Material
Not specified,
Posaconazole- P-108 / P-108- Certified 1.0 mg/mL in
D4 1ML Reference Methanol[2]
Material
Neat Powder,
SZ-P022161 Impurities,
SynZeal ) ) )
Posaconazole (example for an High Purity Metabolites,
Research ) )
impurity) Stable
Isotopes|3]
MedChemExpres Posaconazole Neat Powder
HY-17373R 99.84% )
S (Standard) (Solid)[4]
GLP Pharma , _ Neat Powder,
Posaconazole GL-P0501 High Purity -
Standards API Impurities[5]
Neat Powder (1
. mg, 5 mg, 10
Shimadzu Posaconazole C3461 >98.00 %
mg, 25 mg, 100
mg)[6]
Not specified, Neat Powder,
manufactured Impurities, Stable

LGC Standards

Posaconazole

TRC-P689600

under ISO/IEC
17025

Isotope
Labeled[7]

Sigma-Aldrich (a
brand of

MilliporeSigma)

Posaconazole,
VETRANAL®,
analytical

standard

32103

Analytical
Standard Grade

Neat Powder[8]
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Posaconazole,

SML2287 >98% (HPLC) Neat Powder[9]
>98% (HPLC)

Experimental Protocols

Accurate quantification of posaconazole in various matrices is crucial for therapeutic drug
monitoring, pharmacokinetic studies, and quality control of pharmaceutical formulations. High-
Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) are the most common analytical techniques employed.

Stability-Indicating HPLC Method for Posaconazole Bulk
Assay

This protocol is adapted from a validated stability-indicating HPLC method for the determination
of posaconazole in bulk drug substance.[10]

a. Standard Solution Preparation:

» Accurately weigh and dissolve the posaconazole reference standard in methanol to obtain a
stock solution with a concentration of 100.0 pg/mL.

 Dilute this stock solution with methanol to yield a final working standard concentration of 30.0
pg/mL.

« Filter the final solution through a 0.45 pm membrane filter before injection.
b. Chromatographic Conditions:

e Instrument: Shimadzu Prominence Liquid Chromatograph or equivalent, equipped with a
pump, auto-sampler, and PDA detector.

e Column: Shim-pack C8 (250 x 4.6 mm; 5 ym).
o Mobile Phase: Methanol-water (75:25; v/v), prepared fresh daily, filtered, and sonicated.

e Flow Rate: 1.0 mL/min (isocratic elution).
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Column Temperature: 25 + 1°C.

Injection Volume: 20 pL.

Detection Wavelength: 260 nm.

Retention Time: Approximately 8.5 minutes.

LC-MS/MS Method for Quantification of Posaconazole in
Human Plasma

This protocol is based on a validated LC-MS/MS method for the determination of posaconazole
concentrations in human plasma, suitable for pharmacokinetic studies.[11][12]

a. Standard and Quality Control (QC) Sample Preparation:
» Prepare a stock solution of posaconazole in methanol.

o Spike blank human plasma with the working standard solutions to prepare calibration
standards at concentrations ranging from 2 to 1000 ng/mL.

e Prepare QC samples at low, medium, and high concentrations (e.g., 2, 100, and 1000
ng/mL) from a separate weighing of the reference standard.

» Use a stable isotope-labeled internal standard, such as Posaconazole-d4, for improved
accuracy.

b. Sample Preparation (Protein Precipitation):

e To a plasma sample, add an appropriate volume of acetonitrile containing the internal
standard.

» Vortex mix and centrifuge to precipitate proteins.
o Transfer the supernatant and inject an aliquot into the LC-MS/MS system.

c. LC-MS/MS Conditions:
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e LC System: High-performance liquid chromatography system.

o Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.

e Mobile Phase: Acetonitrile, water, and formic acid (e.g., 55:45:0.1, viv/v).

e Flow Rate: 0.25 mL/min.

Detection: Multiple Reaction Monitoring (MRM) in positive ion mode.

Visualizations

Posaconazole Mechanism of Action: Inhibition of
Ergosterol Biosynthesis

Posaconazole, like other triazole antifungals, exerts its therapeutic effect by disrupting the
integrity of the fungal cell membrane. It specifically targets and inhibits the enzyme lanosterol
14a-demethylase, which is a critical enzyme in the ergosterol biosynthesis pathway.[9][13]
Ergosterol is the primary sterol in fungal cell membranes, analogous to cholesterol in
mammalian cells, and is essential for maintaining membrane fluidity and function. Inhibition of
this enzyme leads to a depletion of ergosterol and an accumulation of toxic methylated sterol
precursors, ultimately inhibiting fungal growth.[13][14][15]
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Posaconazole Mechanism of Action
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Caption: Posaconazole inhibits lanosterol 14a-demethylase in the fungal ergosterol
biosynthesis pathway.
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Typical Experimental Workflow for Therapeutic Drug
Monitoring of Posaconazole

Therapeutic drug monitoring (TDM) of posaconazole is often performed to ensure optimal drug
exposure, especially in critically ill or immunocompromised patients. The following diagram
illustrates a typical workflow for TDM using an LC-MS/MS-based method.
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Posaconazole Therapeutic Drug Monitoring Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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